Cas no 75081-72-0 (methyl D-sorbosonate)
methyl D-sorbosonate structure
Product Name:methyl D-sorbosonate
CAS No:75081-72-0
MF:C7H12O7
MW:208.165983200073
CID:1772056
PubChem ID:156550
Update Time:2025-04-21
methyl D-sorbosonate Chemical and Physical Properties
Names and Identifiers
-
- methyl D-sorbosonate
- methyl (3R,4S,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate
- SCHEMBL21913759
- (3R,4S,5R)-Methyl 3,4,5,6-tetrahydroxy-2-oxohexanoate
- DTXSID40226060
- xylo-2-Hexulosonic acid, methyl ester
- 75081-72-0
- Methyl D-xylo-hex-2-ulosonate; Methyl D-sorbosonate; D-xylo-2-Hexulosonic acid methyl ester; 2-Keto-gulonic acid methyl ester; Ascorbic Acid Imp. D (EP)
- 67776-07-2
- KPHIBLNUVRGOGU-MROZADKFSA-N
- AKOS000278062
-
- Inchi: 1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h3-5,8-11H,2H2,1H3/t3-,4+,5-/m1/s1
- InChI Key: KPHIBLNUVRGOGU-MROZADKFSA-N
- SMILES: O[C@H]([C@H](C(C(=O)OC)=O)O)[C@@H](CO)O
Computed Properties
- Exact Mass: 208.05830272g/mol
- Monoisotopic Mass: 208.05830272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 124Ų
methyl D-sorbosonate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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